Cas no 14047-57-5 (Sodium hydrogensebacate)
Sodium hydrogensebacate structure
Product Name:Sodium hydrogensebacate
CAS No:14047-57-5
MF:C10H17NaO4
MW:224.22935461998
CID:49618
PubChem ID:44153841
Update Time:2025-04-18
Sodium hydrogensebacate Chemical and Physical Properties
Names and Identifiers
-
- Sodium hydrogen sebacate
- sodium,10-hydroxy-10-oxodecanoate
- EINECS 237-886-5
- Sebacic acid, sodium salt
- Decanedioic acid,sodium salt
- SODIUM 9-CARBOXYNONANOATE
- Sodium 9-carboxynonanoate(x:1)
- 14047-57-5
- sodium;10-hydroxy-10-oxodecanoate
- 19455-73-3
- DTXSID60930854
- monosodium sebacate
- Sebacic acid hydrogen 1-sodium salt
- SCHEMBL6135890
- Sodium hydrogensebacate
-
- Inchi: 1S/C10H18O4.Na/c11-9(12)7-5-3-1-2-4-6-8-10(13)14;/h1-8H2,(H,11,12)(H,13,14);/q;+1/p-1
- InChI Key: GAQDIDQMKWSQAH-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(CCCCCCCCC(=O)O)=O
Computed Properties
- Exact Mass: 224.10200
- Monoisotopic Mass: 224.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 182
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.4A^2
Experimental Properties
- Density: 1.106
- Boiling Point: 374.3°Cat760mmHg
- Flash Point: 198.3°C
- PSA: 77.43000
- LogP: 0.94170
Sodium hydrogensebacate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S224550-2.5mg |
Sodium hydrogensebacate |
14047-57-5 | 2.5mg |
$ 200.00 | 2022-06-03 | ||
| TRC | S224550-5mg |
Sodium hydrogensebacate |
14047-57-5 | 5mg |
$ 370.00 | 2022-06-03 | ||
| TRC | S224550-10mg |
Sodium hydrogensebacate |
14047-57-5 | 10mg |
$ 585.00 | 2022-06-03 |
Sodium hydrogensebacate Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk